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Compound of Interest

Compound Name: Methylionone

Cat. No.: B1628513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the sensory and application properties of

methylionone and ionone, two closely related and widely utilized aroma chemicals. This

document summarizes their distinct olfactory characteristics, explores their applications in

various industries, and outlines the experimental protocols used for their evaluation.

Introduction
Ionone and its methylated derivative, methylionone, are renowned for their characteristic violet

and orris-like scents. While sharing a common structural backbone, the addition of a methyl

group in methylionone significantly influences its sensory profile and, consequently, its

applications. Both compounds are staples in the fragrance and flavor industries, valued for their

complexity and blending capabilities.[1][2][3] Understanding the nuanced differences between

their various isomers is crucial for formulation chemists and sensory scientists.

Sensory Profile Comparison
The olfactory perception of ionones and methylionones is highly dependent on their isomeric

forms. Commercial grades are often mixtures of these isomers, each contributing a unique

facet to the overall aroma.[1][4]

Ionone Isomers:
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α-Ionone: Possesses a characteristic woody and violet-floral scent with a hint of sweetness.

[1]

β-Ionone: Offers a warmer, sweeter, and more fruity-floral aroma, often with raspberry

undertones.[1] A significant portion of the population is reportedly anosmic to beta-ionone.[5]

Methylionone Isomers:

α-iso-Methylionone (gamma-Methylionone): This is one of the most commercially

significant isomers, known for its refined, powdery, and warm woody-floral character with a

distinct orris and violet profile.[6][7] It is a key component in many iconic fragrances.[5]

β-iso-Methylionone: Tends to be more floral and less woody than the alpha-iso isomer.

n-Methylionone: Exhibits a woody and powdery floral scent that is generally less intense

than its iso-counterparts.[8]

The following table summarizes the described sensory attributes of the principal isomers of

ionone and methylionone.

Compound Family Isomer
Predominant Sensory
Descriptors

Ionone α-Ionone
Woody, violet, floral, slightly

sweet[1]

β-Ionone
Sweet, fruity (raspberry), floral,

warm[1]

Methylionone α-iso-Methylionone
Powdery, woody, orris, violet,

floral, creamy[6][9]

n-Methylionone
Woody, powdery, floral (less

intense)[8]

Quantitative Olfactory Data
Odor threshold values are a key quantitative measure of a compound's potency. While

comprehensive comparative data from a single study is scarce, the following table presents
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known odor threshold values for ionone isomers. Corresponding quantitative data for

methylionone isomers is not as readily available in the public domain.

Isomer Odor Threshold (in water)

α-Ionone Data varies significantly by study

β-Ionone 0.007 µg/L

Applications
Both methylionone and ionone are versatile ingredients in the fragrance and flavor industries.

Methylionone:

Fine Fragrance: Extensively used to impart and support violet, orris, and general floral notes.

It acts as a bridge between middle and base notes, adding volume, depth, and tenacity.[6] It

is a cornerstone of many classic and modern perfume families, including chypre and oriental

types.[6]

Personal Care: Incorporated into soaps, lotions, and other cosmetics to provide a

sophisticated and lasting fragrance.[3]

Flavor: Used to a lesser extent in flavors, where it can add floral and fruity nuances.[3]

Ionone:

Fine Fragrance: A fundamental component for creating violet and iris accords.[1] Alpha-

ionone provides a woody backbone, while beta-ionone contributes sweetness and fruitiness.

Flavor: The fruity and floral characteristics of ionone isomers make them valuable in the

creation of berry, fruit, and floral flavor profiles.

Cosmetics: Used in a wide range of scented personal care products.
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The characterization of aroma chemicals like methylionone and ionone relies on a

combination of instrumental analysis and human sensory evaluation.

Gas Chromatography-Olfactometry (GC-O)
GC-O is a powerful technique that combines the separation capabilities of gas chromatography

with the sensitivity of the human nose as a detector.[10][11] This allows for the identification of

odor-active compounds in a sample.

Methodology:

Sample Preparation: The aroma chemical is diluted in an appropriate solvent (e.g., ethanol)

to a concentration suitable for injection.

GC Separation: The sample is injected into a gas chromatograph, where the individual

isomers are separated based on their volatility and interaction with the stationary phase of

the GC column.

Effluent Splitting: At the end of the column, the effluent is split. One portion goes to a

chemical detector (e.g., Mass Spectrometer - MS), while the other is directed to a sniffing

port.[12]

Olfactory Detection: A trained sensory panelist sniffs the effluent from the sniffing port and

records the time, intensity, and description of each perceived odor.[12]

Data Analysis: The data from the chemical detector and the sensory panelist are combined

to create an "aromagram," which links specific chemical compounds to their sensory

attributes.

Several GC-O techniques can be employed:

Detection Frequency: A panel of assessors is used, and the number of panelists who detect

an odor at a specific time is recorded.[10]

Dilution to Threshold: The sample is serially diluted and analyzed until no odor is detected.

The highest dilution at which an odor is still perceived is known as the Flavor Dilution (FD)

factor.[10]
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Direct Intensity: Panelists rate the intensity of the perceived odors on a scale.[10]
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Fig. 1: Gas Chromatography-Olfactometry (GC-O) Experimental Workflow.

Sensory Panel Evaluation
A trained sensory panel is essential for obtaining detailed and reproducible descriptions of the

sensory attributes of aroma chemicals.[13]

Methodology:

Panelist Selection and Training: Panelists are screened for their olfactory acuity and trained

to identify and quantify a wide range of odor descriptors.[13]

Sample Preparation: Samples of methylionone and ionone isomers are prepared at specific

concentrations in a neutral solvent and presented on smelling strips or in sniff bottles.[14]

Evaluation Environment: The evaluation is conducted in a controlled environment with

neutral airflow and lighting to minimize sensory biases.[15]

Testing Protocol: Various sensory tests can be employed:

Descriptive Analysis: Panelists rate the intensity of various sensory attributes (e.g., woody,

floral, powdery, fruity) on a defined scale.[13]
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Triangle Test: Panelists are presented with three samples, two of which are identical, and

are asked to identify the different sample. This is used to determine if a perceptible

difference exists between two compounds.[15]

Data Analysis: The data from the sensory panel is statistically analyzed to determine

significant differences in the sensory profiles of the tested compounds.
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Fig. 2: Sensory Panel Evaluation Workflow.

Conclusion
Methylionone and ionone, while closely related, offer distinct sensory experiences that are

further diversified by their isomeric forms. Ionones provide classic violet and fruity-floral notes,

with alpha- and beta-isomers offering woody and sweet variations, respectively. Methylionone,

particularly the alpha-iso isomer, introduces a highly sought-after powdery and orris complexity,

enhancing the richness and tenacity of fragrance compositions. The choice between these

compounds and their specific isomers is therefore a critical decision in the formulation of

fragrances and flavors, guided by the desired sensory outcome and performance in the final

application. Rigorous evaluation using instrumental and sensory techniques is paramount to

fully characterizing and harnessing the unique properties of these essential aroma chemicals.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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